Cas no 1361542-33-7 (5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl)

• Product Name: 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl
• CAS No: 1361542-33-7
• MF: C₁₃H₈Cl₃I
• MW: 397.466093063354
• CID: 4993174
• Update Time: 2025-08-05

5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl

• Inchi： 1S/C13H8Cl3I/c1-7-4-8(6-9(17)5-7)12-10(14)2-3-11(15)13(12)16/h2-6H,1H3
• InChI Key： QAWNVWPAJSIDNH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C=C(C=1)C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 6.7
• Topological Polar Surface Area: 0

Additional information on 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361542-33-7 and Product Name: 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl

The compound with CAS No. 1361542-33-7 and the product name 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This trichlorinated biphenyl derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of an iodo substituent at the 5'-position and a methyl group at the 3'-position, combined with the extensive chlorination at the 2, 3, and 6 positions, endows this molecule with distinct electronic and steric characteristics that make it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in halogenated biphenyl derivatives as building blocks for drug discovery. The halogen atoms, particularly chlorine and iodine, introduce electrophilic centers that can be readily functionalized through various chemical reactions such as cross-coupling reactions, nucleophilic substitution, and metal-catalyzed transformations. The 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl molecule is particularly noteworthy because it combines multiple reactive sites that can be selectively modified to produce a wide array of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its potential utility in the development of novel therapeutic agents. The trichlorobiphenyl core is structurally analogous to certain natural products and bioactive molecules that have demonstrated efficacy in treating various diseases. For instance, studies have shown that biphenyl derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The introduction of additional substituents such as the iodo group at the 5'-position enhances the molecule's reactivity, allowing for further derivatization to explore new pharmacological targets.

Recent research has highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl molecule exemplifies this trend by serving as a versatile scaffold for generating novel compounds with improved pharmacokinetic profiles and enhanced binding affinity to biological targets. For example, researchers have utilized similar halogenated biphenyls to develop kinase inhibitors and other small-molecule drugs that have advanced into clinical trials. The unique electronic distribution within this molecule, influenced by the presence of multiple chlorine atoms and a methyl group, contributes to its ability to interact effectively with biological macromolecules.

The synthesis of 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The initial step typically involves the chlorination of biphenyl precursors using chlorinating agents such as phosphorus oxychloride or sulfuryl chloride. Subsequent functionalization at the 5'-position with an iodine atom is achieved through electrophilic aromatic substitution or metal-catalyzed reactions. The introduction of the methyl group at the 3'-position can be accomplished via alkylation reactions or other suitable synthetic methodologies. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product.

The structural features of 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl make it an attractive candidate for further investigation in drug discovery programs. The combination of electrophilic and nucleophilic reactive sites allows for diverse chemical modifications, enabling chemists to explore a broad spectrum of biological activities. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or heteroaryl groups at various positions on the biphenyl core. These modifications can lead to compounds with enhanced potency or selectivity against specific disease targets.

In addition to its synthetic utility, 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl has been studied for its potential role in materials science applications. Halogenated biphenyls are known for their ability to form stable polymers and organic semiconductors due to their extended conjugation systems and electron-withdrawing properties. The presence of multiple chlorine atoms enhances these characteristics by increasing electron deficiency within the molecule. This makes it a promising candidate for developing advanced materials such as organic light-emitting diodes (OLEDs) or photovoltaic cells.

The growing body of literature on halogenated biphenyl derivatives underscores their importance in modern chemistry research. Studies have demonstrated that these compounds exhibit unique spectroscopic properties that make them useful in analytical chemistry applications such as chromatography and mass spectrometry. Furthermore, their stability under various reaction conditions makes them ideal candidates for library synthesis projects aimed at identifying new bioactive molecules.

Future research directions for 5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl may include exploring its interactions with biological targets using computational modeling techniques. Molecular docking studies can provide insights into how this compound binds to proteins or enzymes involved in disease pathways. Additionally, experimental validation through biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy or X-ray crystallography can confirm computational predictions and guide further structural optimization efforts.

In conclusion,5'-Iodo-3'-methyl-2,3,6-trichlorobiphenyl represents a significant advancement in synthetic chemistry with potential applications across multiple disciplines including pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for generating novel compounds with tailored biological activities while also serving as a model system for studying halogenated aromatic compounds. As research continues to uncover new applications for this compound,CAS No. 1361542-33-7, it will undoubtedly remain a cornerstone in modern chemical research endeavors.